N-[2-(2,6-dimethylphenoxy)ethyl]-1-benzofuran-2-carboxamide
Overview
Description
N-[2-(2,6-dimethylphenoxy)ethyl]-1-benzofuran-2-carboxamide, also known as AM-1241, is a synthetic cannabinoid receptor agonist. It is a potent and selective agonist for the CB2 receptor, which is primarily expressed in immune cells and has been shown to have anti-inflammatory and analgesic effects.
Mechanism of Action
N-[2-(2,6-dimethylphenoxy)ethyl]-1-benzofuran-2-carboxamide exerts its effects by binding to and activating the CB2 receptor, which is primarily expressed in immune cells. Activation of the CB2 receptor has been shown to have anti-inflammatory and analgesic effects. In addition, CB2 receptor activation has been found to modulate immune cell function and promote cell survival in various tissues.
Biochemical and Physiological Effects
N-[2-(2,6-dimethylphenoxy)ethyl]-1-benzofuran-2-carboxamide has been shown to have a variety of biochemical and physiological effects in animal models. It has been found to reduce pain sensitivity and inflammation by modulating the activity of immune cells and reducing the release of pro-inflammatory cytokines. In addition, N-[2-(2,6-dimethylphenoxy)ethyl]-1-benzofuran-2-carboxamide has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.
Advantages and Limitations for Lab Experiments
N-[2-(2,6-dimethylphenoxy)ethyl]-1-benzofuran-2-carboxamide has several advantages for lab experiments, including its high selectivity for the CB2 receptor and its ability to modulate immune cell function. However, there are also some limitations to its use, including its potential for off-target effects and the need for careful dosing to avoid toxicity.
Future Directions
There are several future directions for research on N-[2-(2,6-dimethylphenoxy)ethyl]-1-benzofuran-2-carboxamide. One area of interest is the potential for N-[2-(2,6-dimethylphenoxy)ethyl]-1-benzofuran-2-carboxamide to be used in combination with other drugs to enhance its therapeutic effects. In addition, further studies are needed to investigate the potential for N-[2-(2,6-dimethylphenoxy)ethyl]-1-benzofuran-2-carboxamide to be used in the treatment of neurodegenerative diseases. Finally, more research is needed to understand the long-term effects of N-[2-(2,6-dimethylphenoxy)ethyl]-1-benzofuran-2-carboxamide use and to identify any potential safety concerns.
Scientific Research Applications
N-[2-(2,6-dimethylphenoxy)ethyl]-1-benzofuran-2-carboxamide has been widely studied for its potential therapeutic effects in various diseases, including pain, inflammation, and neurodegenerative disorders. It has been shown to have analgesic effects in animal models of acute and chronic pain, including neuropathic pain and inflammatory pain. In addition, N-[2-(2,6-dimethylphenoxy)ethyl]-1-benzofuran-2-carboxamide has been found to have anti-inflammatory effects in animal models of inflammation, such as colitis and arthritis. Furthermore, N-[2-(2,6-dimethylphenoxy)ethyl]-1-benzofuran-2-carboxamide has been investigated for its potential neuroprotective effects in animal models of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease.
properties
IUPAC Name |
N-[2-(2,6-dimethylphenoxy)ethyl]-1-benzofuran-2-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19NO3/c1-13-6-5-7-14(2)18(13)22-11-10-20-19(21)17-12-15-8-3-4-9-16(15)23-17/h3-9,12H,10-11H2,1-2H3,(H,20,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UCJYHBHXIWTWAI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)C)OCCNC(=O)C2=CC3=CC=CC=C3O2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
309.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[2-(2,6-dimethylphenoxy)ethyl]-1-benzofuran-2-carboxamide |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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